![molecular formula C19H24O3 B5212974 2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene](/img/structure/B5212974.png)
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene
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Overview
Description
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene, also known as DTTB, is a chemical compound commonly used in scientific research. It is a potent antioxidant and has been shown to have various biochemical and physiological effects.
Mechanism of Action
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene exerts its antioxidant effects by donating hydrogen atoms to free radicals, thereby neutralizing them. It has also been shown to activate various antioxidant enzymes, such as superoxide dismutase and catalase. This compound has been found to modulate various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to protect against oxidative stress-induced damage in various cell types, including neurons and cancer cells. This compound has also been shown to modulate gene expression and cellular signaling pathways, leading to changes in cellular behavior and function.
Advantages and Limitations for Lab Experiments
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene is a potent antioxidant and has been shown to have various biochemical and physiological effects. Its simple synthesis method and low cost make it a popular choice for scientific research. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for research on 2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene. One area of interest is its potential use in neuroprotection and cancer therapy. This compound has also been investigated for its effects on aging and age-related diseases. Additionally, further research is needed to understand the mechanisms underlying this compound's effects on cellular signaling pathways and gene expression. Finally, the development of new derivatives of this compound may lead to compounds with improved solubility and reduced toxicity.
Synthesis Methods
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene can be synthesized using a simple and efficient method. The synthesis involves the reaction of 1,3,5-trimethylbenzene with 3-(2-methoxyphenoxy)propyl bromide in the presence of a base. The product is then purified using column chromatography to obtain pure this compound.
Scientific Research Applications
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene has been extensively studied for its antioxidant properties. It has been shown to scavenge free radicals and protect against oxidative stress-induced damage. This compound has also been investigated for its potential use in neuroprotection and cancer therapy. In addition, this compound has been used in various biological assays to study its effects on cellular signaling pathways and gene expression.
properties
IUPAC Name |
2-[3-(2-methoxyphenoxy)propoxy]-1,3,5-trimethylbenzene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24O3/c1-14-12-15(2)19(16(3)13-14)22-11-7-10-21-18-9-6-5-8-17(18)20-4/h5-6,8-9,12-13H,7,10-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IAURSFUOJYGEAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)OCCCOC2=CC=CC=C2OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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